Cas no 23899-73-2 (4,5-Diamino-1,2-dihydropyrimidin-2-one)

• Product Name: 4,5-Diamino-1,2-dihydropyrimidin-2-one
• CAS No: 23899-73-2
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD19203456
• CID: 240271
• PubChem ID: 248637
• Update Time: 2025-05-19

4,5-Diamino-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5,6-diamino-
• 4,5-diaminopyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone,4,5-diamino- (6CI,8CI,9CI)
• 2-Pyrimidinol, 4,5-diamino- (7CI)
• 4,5-Diamino-2-hydroxypyrimidine
• 5-Aminocytosine
• Diamino-oxy-pyrimidin
• NS-01034
• AM806493
• 5,6-diamino-1H-pyrimidin-2-one
• MFCD19203456
• SB56447
• 23899-73-2
• 4,5-DIAMINO-1,2-DIHYDROPYRIMIDIN-2-ONE
• CS-0037874
• CHEMBL2151971
• EN300-83172
• AKOS006339185
• W10167
• 5,6-diaminopyrimidin-2(1H)-one
• 4,5-Diaminopyrimidin-2-ol
• 4,5-Diamino-2-pyrimidinol #
• YAA89973
• SCHEMBL339177
• ZOAGFDYQEMSRDR-UHFFFAOYSA-N
• SB56439
• 1071046-18-8
• 2(1H)-Pyrimidinone, 4,5-diamino- (6CI,8CI,9CI)
• pyrimidine, 4,5-diamino-2-hydroxy-
• 4,5-Diamino-1,2-dihydropyrimidin-2-one

• MDL： MFCD19203456
• Inchi： 1S/C4H6N4O/c5-2-1-7-4(9)8-3(2)6/h1H,5H2,(H3,6,7,8,9)
• InChI Key： ZOAGFDYQEMSRDR-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=C(N)N1)N

Computed Properties

• Exact Mass: 126.05428
• Monoisotopic Mass: 126.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 93.5

Additional information on 4,5-Diamino-1,2-dihydropyrimidin-2-one

4,5-Diamino-1,2-dihydropyrimidin-2-one: A Comprehensive Overview

The compound with CAS No. 23899-73-2, commonly referred to as 4,5-Diamino-1,2-dihydropyrimidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have garnered substantial attention due to their diverse biological activities and applications in drug discovery. The molecule's structure features a dihydropyrimidine ring system with amino groups at positions 4 and 5, making it a versatile scaffold for further functionalization and exploration.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4,5-Diamino-1,2-dihydropyrimidin-2-one and its derivatives. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic processes, to enhance the yield and purity of this compound. These innovations not only streamline the production process but also pave the way for large-scale manufacturing, which is crucial for its potential therapeutic applications.

The chemical properties of 4,5-Diamino-1,2-dihydropyrimidin-2-one make it an ideal candidate for exploring its role in biological systems. Studies have demonstrated that this compound exhibits notable antioxidant and anti-inflammatory activities, which are essential for combating oxidative stress and inflammatory diseases. Furthermore, its ability to modulate key cellular pathways has positioned it as a promising lead compound in the development of novel therapeutics.

In terms of applications, 4,5-Diamino-1,2-dihydropyrimidin-2-one has found utility in several domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with potential medicinal properties. Additionally, its unique chemical structure has been leveraged in material science to develop advanced materials with tailored properties. Recent research has also highlighted its potential in biotechnology applications, such as enzyme inhibition and molecular recognition.

One of the most exciting developments involving 4,5-Diamino-1,2-dihydropyrimidin-2-one is its role in drug design targeting neurodegenerative diseases. Scientists have reported that this compound can interact with specific receptors involved in neuronal signaling pathways, offering a novel approach to managing conditions like Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into its pharmacokinetics and bioavailability.

Moreover, the integration of computational chemistry tools has significantly enhanced our understanding of 4,5-Diamino-1,2-dihydropyrimidin-2-one's molecular interactions. Advanced simulations have provided insights into its binding affinities with various biological targets, enabling researchers to design more effective derivatives with improved therapeutic profiles.

In conclusion, 4,5-Diamino-1,2-dihydropyrimidin-2-one (CAS No. 23899-73-2) stands as a testament to the ongoing advancements in organic chemistry and pharmacology. Its versatile structure and promising biological activities continue to drive innovative research across multiple disciplines. As new studies emerge detailing its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly critical role in addressing some of the most pressing challenges in modern medicine.